Cas no 2138073-32-0 (tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)
tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
- tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
- EN300-1178935
- 2138073-32-0
-
- Inchi: 1S/C16H30N2O3/c1-11(19)7-8-17-10-12-9-13-5-6-14(12)18(13)15(20)21-16(2,3)4/h11-14,17,19H,5-10H2,1-4H3
- InChI Key: VXYWZJWZHCUIQO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C2CCC1C(CNCCC(C)O)C2)=O
Computed Properties
- Exact Mass: 298.22564282g/mol
- Monoisotopic Mass: 298.22564282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.8Ų
tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1178935-50mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 50mg |
$1368.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-100mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 100mg |
$1433.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-250mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 250mg |
$1498.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-500mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 500mg |
$1563.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-1000mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 1000mg |
$1629.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-2500mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 2500mg |
$3191.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-5000mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 5000mg |
$4722.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-10000mg |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 10000mg |
$7004.0 | 2023-10-03 | ||
| Enamine | EN300-1178935-0.05g |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 0.05g |
$1368.0 | 2023-06-08 | ||
| Enamine | EN300-1178935-0.1g |
tert-butyl 2-{[(3-hydroxybutyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138073-32-0 | 0.1g |
$1433.0 | 2023-06-08 |
tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate: A Comprehensive Overview
tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate is a complex organic compound with the CAS number 2138073-32-0. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. The structure of this compound is characterized by a bicyclo[2.2.1]heptane ring system, which is a fused bicyclic framework, and a tert-butyl ester group attached to the nitrogen atom at position 7 of the bicyclic system.
The bicyclo[2.2.1]heptane framework is a well-known structural motif in organic chemistry, often associated with rigidity and stability due to its bridged bicyclic structure. This structural feature makes it an attractive scaffold for drug design, as it can enhance the bioavailability and pharmacokinetic properties of the molecule. The presence of the tert-butyl ester group further contributes to the compound's stability and solubility, which are critical factors in drug delivery systems.
Recent studies have highlighted the potential of tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate as a precursor for the synthesis of bioactive molecules, particularly in the field of medicinal chemistry. Researchers have explored its ability to act as a chiral building block for constructing enantiomerically enriched compounds, which are essential for developing stereoselective drugs.
In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, amide bond formation, and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome of the product.
The 3-hydroxybutylamine moiety present in this compound introduces hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions, potentially enhancing its binding affinity to biological targets such as enzymes or receptors.
From an analytical standpoint, tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and stability under various conditions.
Looking ahead, the continued exploration of this compound's properties is expected to yield valuable insights into its potential applications in drug discovery and development.
2138073-32-0 (tert-butyl 2-{(3-hydroxybutyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)